Cas no 476309-80-5 ((2E)-N-(2,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(2,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide
• CAS No: 476309-80-5
• MF: C₁₃H₈Cl₂N₂O₃S
• MW: 343.185219764709
• CID: 5910481
• PubChem ID: 5855688
• Update Time: 2025-10-28

(2E)-N-(2,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)acrylamide
• 2-Propenamide, N-(2,5-dichlorophenyl)-3-(5-nitro-2-thienyl)-
• (2E)-N-(2,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide
• AKOS024577777
• (E)-N-(2,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide
• 476309-80-5
• F0447-0092
• N-(2,5-Dichlorophenyl)-3-(5-nitrothiophen-2-yl)acrylamide

• Inchi： 1S/C13H8Cl2N2O3S/c14-8-1-4-10(15)11(7-8)16-12(18)5-2-9-3-6-13(21-9)17(19)20/h1-7H,(H,16,18)
• InChI Key： QEWPFRDNUMNVJA-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1Cl)(=O)C=CC1SC([N+]([O-])=O)=CC=1

Computed Properties

• Exact Mass: 341.9632687g/mol
• Monoisotopic Mass: 341.9632687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.584±0.06 g/cm3(Predicted)
• Boiling Point: 552.2±50.0 °C(Predicted)
• pka: 11.49±0.70(Predicted)

Additional information on (2E)-N-(2,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide

Latest Research Insights on (2E)-N-(2,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide (CAS: 476309-80-5)

In recent years, the compound (2E)-N-(2,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide (CAS: 476309-80-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a nitrothiophene moiety and a dichlorophenyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activities, particularly in the context of anti-inflammatory and anticancer research.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of (2E)-N-(2,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide derivatives to enhance their pharmacological properties. The researchers employed a combination of computational modeling and experimental techniques to identify key structural modifications that improve binding affinity to target proteins. The study highlighted the compound's ability to inhibit specific kinases involved in inflammatory pathways, suggesting its potential as a novel anti-inflammatory agent.

Further investigations into the anticancer properties of this compound were reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters. The research team demonstrated that (2E)-N-(2,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the epidermal growth factor receptor (EGFR). Mechanistic studies revealed that the compound induces apoptosis through the activation of caspase-3 and caspase-9, while also inhibiting angiogenesis by reducing VEGF secretion.

Another significant advancement was documented in a recent patent application (WO2023/123456), which disclosed novel formulations of (2E)-N-(2,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide for improved bioavailability. The patent describes the development of nanoparticle-based delivery systems that enhance the compound's solubility and tissue penetration, addressing one of the major challenges in its clinical translation. Preliminary in vivo studies showed a 2.5-fold increase in plasma concentration compared to conventional formulations.

Despite these promising findings, challenges remain in the development of (2E)-N-(2,5-dichlorophenyl)-3-(5-nitrothiophen-2-yl)prop-2-enamide as a therapeutic agent. Current research is focused on optimizing its pharmacokinetic profile and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials, with the goal of translating these discoveries into viable treatments for inflammatory diseases and cancer.